Cas no 2229647-92-9 (3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal)

• Product Name: 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal
• CAS No: 2229647-92-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6092808
• PubChem ID: 165778480
• Update Time: 2025-06-14

3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal
• EN300-1742271
• 2229647-92-9

• Inchi： 1S/C10H11NO2/c1-8-6-9(4-3-5-12)7-11-10(8)13-2/h3-7H,1-2H3/b4-3+
• InChI Key： OJDPFOOXINEFEV-ONEGZZNKSA-N
• SMILES： O(C)C1C(C)=CC(/C=C/C=O)=CN=1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal

Comprehensive Overview of 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal (CAS No. 2229647-92-9)

3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal, with the CAS number 2229647-92-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both methoxy and methyl functional groups on the pyridine ring, along with a prop-2-enal side chain, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds has surged due to their role in developing biologically active molecules. Researchers are particularly interested in 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal for its potential as a building block in medicinal chemistry. Its unique structure allows for modifications that can lead to compounds with enhanced pharmacological properties, such as improved bioavailability or targeted action. This aligns with the growing trend in personalized medicine, where tailored therapeutics are designed to meet individual patient needs.

The synthesis of 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal involves multi-step organic reactions, often starting from commercially available pyridine precursors. One common approach includes the Vilsmeier-Haack reaction to introduce the aldehyde group, followed by selective functionalization to achieve the desired substitution pattern. The compound's CAS registry number 2229647-92-9 ensures precise identification in chemical databases, facilitating its use in high-throughput screening and drug development projects.

Beyond pharmaceuticals, 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal has potential applications in agrochemicals. Its structural features may contribute to the development of novel pesticides or herbicides, addressing the need for more sustainable and environmentally friendly solutions in agriculture. This is particularly relevant given the increasing global focus on food security and sustainable farming practices.

From a material science perspective, the conjugated system in 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal could be exploited for designing organic electronic materials. Compounds with such frameworks are often investigated for their photophysical properties, making them candidates for OLEDs or sensors. This ties into the broader interest in green technology and renewable energy, where organic materials play a pivotal role.

Analytical characterization of 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical for its intended applications. The CAS No. 2229647-92-9 serves as a unique identifier in these analytical reports, ensuring traceability and reproducibility in research.

In summary, 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-enal (CAS No. 2229647-92-9) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural versatility and potential for customization make it a valuable asset in modern chemical research, aligning with contemporary trends like precision medicine and sustainable technology. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.